1-(2-Aminopropoxy)-3-fluorobenzene

• IUPAC Name: 1-(3-fluorophenoxy)propan-2-amine
• InChI: InChI=1S/C9H12FNO/c1-7(11)6-12-9-4-2-3-8(10)5-9/h2-5,7H,6,11H2,1H3
• InChI Key: KQNWMBRZAOIDBK-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC(=CC=C1)F)N
• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• CAS RN: 167087-56-1

Description

“1-(2-Aminopropoxy)-3-fluorobenzene” is a chemical compound that is not widely documented in the literature. It’s a derivative of amines, which are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair. The compound has a fluorobenzene group, which is a derivative of benzene, and it includes a fluorine atom.

Synthesis Analysis

The synthesis of amines, such as “1-(2-Aminopropoxy)-3-fluorobenzene”, can be achieved through various methods. One efficient method starts with an S N 2 reaction between a 1 o or 2 o alkyl halide and the nucleophilic azide anion (N 3-) to produce an alkyl azide.

Scientific Research Applications

Applications in Biochemical Assays

• Serum Amino Acids Analysis: A study explored the reaction of 1-fluoro-2,4-dinitrobenzene with amino acids as a procedure for serum amino acids assay, highlighting its potential utility in biochemical analysis and diagnostics (Rapp, 1963).

Chemical Synthesis and Characterization

• Peptide Synthesis: A research highlighted the use of 2-fluoro-1,3,5-trinitrobenzene as a condensing reagent for peptide synthesis, demonstrating the versatility of fluorinated compounds in the synthesis of biologically relevant molecules (Kinoshita et al., 1979).

Organometallic Chemistry

• Catalysis and Solvent Use: Fluorobenzenes, including partially fluorinated benzenes, have been recognized for their utility in organometallic chemistry and as solvents in transition-metal-based catalysis, underscoring the significance of fluorinated aromatic compounds in industrial and research chemistry applications (Pike et al., 2017).

Analytical Chemistry

• Amino Acids Derivatization: The development of sensitive detection methods for amino acids using derivatization techniques with fluorinated compounds showcases the role of such chemicals in enhancing analytical methodologies (Watanabe & Imai, 1981).

Material Science

• Polymer Synthesis: Research into soluble fluoro-polyimides derived from fluorine-containing aromatic diamines and dianhydrides highlights the application of fluorinated compounds in the development of materials with specific desirable properties such as thermal stability and low moisture absorption (Xie et al., 2001).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets

Mode of Action

It is plausible that the compound interacts with its targets through a mechanism similar to other amines . The compound may bind to its target, leading to changes in the target’s function. The specifics of this interaction and the resulting changes would depend on the nature of the target.

Biochemical Pathways

Amines and similar compounds are known to be involved in various biochemical pathways The compound could potentially affect these pathways, leading to downstream effects

Result of Action

Based on the compound’s potential interactions with its targets, it could induce changes at the molecular and cellular levels

Action Environment

The action, efficacy, and stability of 1-(2-Aminopropoxy)-3-fluorobenzene could be influenced by various environmental factors. These could include factors such as pH, temperature, and the presence of other compounds